Cas no 485320-15-8 (2-Bromo-7-chloro-1-heptene)

• Product Name: 2-Bromo-7-chloro-1-heptene
• CAS No: 485320-15-8
• MF: C₇H₁₂BrCl
• MW: 211.527180671692
• MDL: MFCD00671832
• CID: 866876
• Update Time: 2026-04-29

2-Bromo-7-chloro-1-heptene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloro-1-heptene
• 2-bromo-7-chlorohept-1-ene
• AG-F-64302
• CTK4J0855
• KB-169063
• OR2946

• MDL： MFCD00671832
• Inchi： InChI=1S/C7H12BrCl/c1-7(8)5-3-2-4-6-9/h1-6H2
• InChI Key： KNMGSYMNJLSGPQ-UHFFFAOYSA-N
• SMILES： C=C(CCCCCCl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5

Additional information on 2-Bromo-7-chloro-1-heptene

Professional Introduction to 2-Bromo-7-chloro-1-heptene (CAS No. 485320-15-8)

2-Bromo-7-chloro-1-heptene is a significant compound in the field of organic synthesis and pharmaceutical chemistry, characterized by its unique molecular structure and versatile reactivity. This compound, identified by the CAS number 485320-15-8, has garnered attention due to its potential applications in the development of novel agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both bromo and chloro substituents on a heptene backbone enhances its utility as a building block in synthetic chemistry, enabling a wide range of chemical transformations.

The structural features of 2-Bromo-7-chloro-1-heptene make it an attractive intermediate for constructing more complex molecules. The double bond at the 1-position provides a site for addition reactions, while the bromo and chloro groups offer opportunities for further functionalization through nucleophilic substitution or elimination reactions. These properties have made it a valuable reagent in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules.

In recent years, there has been a growing interest in the development of sustainable synthetic routes for fine chemicals. 2-Bromo-7-chloro-1-heptene has been explored as a key intermediate in such processes, particularly in the context of green chemistry principles. Researchers have been investigating catalytic methods to enhance the efficiency and selectivity of reactions involving this compound, thereby reducing waste and minimizing environmental impact.

The pharmaceutical industry has also shown considerable interest in 2-Bromo-7-chloro-1-heptene due to its potential as a precursor for active pharmaceutical ingredients (APIs). For instance, studies have demonstrated its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ability to introduce diverse functional groups into the heptene backbone allows for the creation of molecules with tailored biological activities.

Advances in computational chemistry have further enhanced the understanding of 2-Bromo-7-chloro-1-heptene's reactivity. Molecular modeling studies have provided insights into its interaction with various catalysts and reagents, enabling researchers to predict and optimize reaction outcomes more effectively. These computational approaches are particularly valuable in designing multi-step syntheses that involve this compound as a key intermediate.

The agrochemical sector has also benefited from the use of 2-Bromo-7-chloro-1-heptene. Its incorporation into novel pesticide formulations has led to the development of more effective and environmentally friendly solutions for crop protection. The compound's ability to undergo selective transformations allows for the creation of derivatives with improved efficacy against pests while minimizing harm to non-target organisms.

In conclusion, 2-Bromo-7-chloro-1-heptene (CAS No. 485320-15-8) is a multifaceted compound with significant applications across multiple industries. Its unique structural features and reactivity make it a valuable tool for organic synthesis, pharmaceutical development, and agrochemical innovation. As research continues to uncover new methodologies for its utilization, its importance is expected to grow further, driving advancements in sustainable chemistry and drug discovery.